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Compound of Interest

Compound Name: Clesacostat

Cat. No.: B8194134 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Clesacostat was identified in the public

domain. The following guidance is based on general best practices for handling potent

pharmaceutical compounds and investigational drugs in a laboratory setting. Researchers must

consult their institution's safety office and the compound supplier for specific handling

protocols.

Clesacostat is an investigational small molecule inhibitor of acetyl-CoA carboxylase (ACC),

being developed for the treatment of non-alcoholic steatohepatitis (NASH).[1][2][3] As with any

investigational compound, it is crucial to handle Clesacostat with a high degree of caution to

minimize exposure and ensure personnel safety.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Clesacostat, based on general guidelines for potent compounds.
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PPE Category Item Specifications & Use Case

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves that comply with

EN374 or ASTM D6978

standards. The outer glove

should be worn over the gown

cuff and changed immediately

upon contamination or every

30-60 minutes of continuous

use.

Body Protection Disposable Gown

A disposable, low-lint, solid-

front gown with long sleeves

and tight-fitting cuffs (e.g.,

made of polyethylene-coated

polypropylene) is

recommended to prevent skin

contact.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Use chemical splash goggles

or safety glasses with side

shields to protect against

splashes and airborne

particles.

Face Protection Face Shield

A face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.
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Respiratory Protection NIOSH-Approved Respirator

For procedures that may

generate aerosols or dust

(e.g., weighing, preparing

solutions), a NIOSH-approved

respirator (e.g., N95 or higher)

is recommended. Work should

be performed in a certified

chemical fume hood or

ventilated enclosure.

Operational and Disposal Plans
Engineering Controls:

Ventilation: All work involving solid or neat Clesacostat should be conducted in a certified

chemical fume hood, biological safety cabinet, or other approved ventilated enclosure.

Designated Area: Establish a designated area for handling Clesacostat, clearly marked with

warning signs. Access should be restricted to authorized personnel.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Prepare the work area by covering surfaces with absorbent, disposable bench paper.

Weighing: Weigh solid Clesacostat in a ventilated enclosure. Use a dedicated set of utensils

(spatulas, weigh boats).

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

Decontamination: After each use, decontaminate the work area and any non-disposable

equipment. A suitable decontamination solution should be identified based on the

compound's properties (consult your safety office).

Spill Management: A spill kit appropriate for potent compounds should be readily available.

In the event of a spill, evacuate the immediate area, notify personnel, and follow established
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institutional procedures for spill cleanup.

Disposal Plan:

Waste Segregation: All disposable items contaminated with Clesacostat, including gloves,

gowns, bench paper, and consumables, must be collected in a dedicated, clearly labeled

hazardous waste container.

Waste Disposal: Dispose of Clesacostat waste through your institution's hazardous waste

management program, following all local, state, and federal regulations. Do not dispose of

Clesacostat down the drain or in regular trash.

Experimental Workflow: Personal Protective
Equipment (PPE) Protocol
The following diagram illustrates the standard procedure for donning and doffing PPE when

handling a potent compound like Clesacostat.

Donning PPE Doffing PPE

Gown Inner Gloves Face Mask/Respirator Goggles/Face Shield Outer Gloves (over cuff) Outer Gloves Gown & Inner Gloves Goggles/Face Shield Face Mask/Respirator

Click to download full resolution via product page

Caption: Standard sequence for donning and doffing Personal Protective Equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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